Cas no 1211010-28-4 (8-Fluoro-1,2-dimethylquinolin-4(1H)-one)

• Product Name: 8-Fluoro-1,2-dimethylquinolin-4(1H)-one
• CAS No: 1211010-28-4
• MF: C₁₁H₁₀FNO
• MW: 191.201606273651
• CID: 5746290
• PubChem ID: 45588842
• Update Time: 2025-05-22

8-Fluoro-1,2-dimethylquinolin-4(1H)-one Chemical and Physical Properties

Names and Identifiers

• 8-Fluoro-1,2-dimethylquinolin-4(1H)-one
• SB68447
• AKOS002683918
• 1211010-28-4
• 8-Fluoro-1,2-dimethyl-1H-quinolin-4-one
• 4(1H)-Quinolinone, 8-fluoro-1,2-dimethyl-

• Inchi： 1S/C11H10FNO/c1-7-6-10(14)8-4-3-5-9(12)11(8)13(7)2/h3-6H,1-2H3
• InChI Key： HBTQPATWGQZDPD-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2C(C=C(C)N(C)C=21)=O

Computed Properties

• Exact Mass: 191.074642105g/mol
• Monoisotopic Mass: 191.074642105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 1.200±0.06 g/cm3(Predicted)
• Boiling Point: 270.5±40.0 °C(Predicted)
• pka: 2.32±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 8-Fluoro-1,2-dimethylquinolin-4(1H)-one

Comprehensive Overview of 8-Fluoro-1,2-dimethylquinolin-4(1H)-one (CAS No. 1211010-28-4): Properties, Applications, and Research Insights

8-Fluoro-1,2-dimethylquinolin-4(1H)-one (CAS No. 1211010-28-4) is a fluorinated quinoline derivative gaining traction in pharmaceutical and material science research. Its unique molecular structure, featuring a fluorine substituent at the 8-position and methyl groups at the 1- and 2-positions, imparts distinct physicochemical properties. This compound belongs to the quinolin-4(1H)-one family, a scaffold renowned for its bioactivity and versatility in drug discovery. Researchers are increasingly exploring its potential as a building block for novel therapeutics, particularly in targeting kinase inhibitors and anti-inflammatory agents.

The growing interest in fluorinated heterocycles like 8-Fluoro-1,2-dimethylquinolin-4(1H)-one aligns with trends in precision medicine and green chemistry. Fluorination often enhances metabolic stability and bioavailability, making this compound a candidate for optimizing drug candidates. Recent studies highlight its role in modulating enzyme activity, with potential applications in neurodegenerative disease research. Its lipophilicity and electronic effects from the fluorine atom also make it valuable in designing advanced materials, such as organic semiconductors.

Synthetic routes to CAS No. 1211010-28-4 typically involve Pd-catalyzed cross-coupling or multicomponent reactions, reflecting the demand for atom-efficient methodologies. Analytical characterization via NMR, HPLC, and mass spectrometry confirms its high purity (>98%), a critical factor for reproducibility in high-throughput screening. The compound’s solubility profile (soluble in DMSO, methanol) facilitates its use in in vitro assays, while its stability under ambient conditions supports long-term storage.

Emerging applications of 8-Fluoro-1,2-dimethylquinolin-4(1H)-one intersect with AI-driven drug discovery, where its structural features are leveraged in machine learning models to predict bioactivity. FAQs from scientific communities often inquire about its toxicity profile (currently classified as non-hazardous in standard lab tests) and scalability for industrial production. Environmental considerations, such as biodegradability and waste management during synthesis, are also hot topics aligning with sustainable chemistry goals.

In material science, the compound’s fluorescence properties are under investigation for bioimaging probes and OLEDs. Its electron-withdrawing fluorine atom influences charge transport, making it relevant for optoelectronic devices. Patent analyses reveal increasing filings involving 1211010-28-4 derivatives, signaling commercial potential. Researchers frequently search for structure-activity relationships (SAR) data and crystallographic studies to guide further modifications.

Regulatory compliance for 8-Fluoro-1,2-dimethylquinolin-4(1H)-one adheres to REACH and GMP standards, with suppliers providing certificates of analysis (CoA). Its classification as a non-controlled substance ensures accessibility for academic and industrial R&D. Best practices recommend handling with standard PPE (gloves, goggles) and avoiding prolonged inhalation, though its vapor pressure is low at room temperature.

Future directions include exploring its synergistic effects with other heterocycles and nanocarrier formulations for targeted delivery. As computational chemistry tools advance, virtual screening of 1211010-28-4 analogs may accelerate hit identification. Collaborative efforts between academia and pharma are expected to unlock its full potential, particularly in orphan drug development and personalized therapeutics.